Cas no 82259-50-5 (D-Allose,6-(dihydrogen phosphate))

• Product Name: D-Allose,6-(dihydrogen phosphate)
• CAS No: 82259-50-5
• MF: C₆H₁₂O₈P
• MW: 243.128443717957
• CID: 720546
• PubChem ID: 71431266
• Update Time: 2025-04-19

D-Allose,6-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-Allose,6-(dihydrogen phosphate)
• D-ALLOSE-6-PHOSPHATE
• D-ALLOSE-6-PHOSPHATE DISODIUM SALT HYDRATE
• hydroxy-oxo-[(2R,3R,4R,5R)-2,3,4,5-tetrahydroxy-6-oxohexoxy]phosphanium
• DTXSID90849400
• 82259-50-5
• [(1R,4S)-4-HYDROXY-2-CYCLOPENTEN-1-YL]CARBAMICACID,1,1-DIMETHYLETHYLESTER
• 6-O-[Hydroxy(oxo)phosphaniumyl]-D-allose
• [(2R,3R,4R,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl]oxyphosphinic acid

• Inchi： 1S/C6H11O8P/c7-1-3(8)5(10)6(11)4(9)2-14-15(12)13/h1,3-6,8-11H,2H2/p+1/t3-,4+,5-,6+/m0/s1
• InChI Key： RHCXLYOURNFJRR-BGPJRJDNSA-O
• SMILES： [P+](=O)(O)OC[C@H]([C@H]([C@H]([C@H](C=O)O)O)O)O

Computed Properties

• Exact Mass: 243.02697933g/mol
• Monoisotopic Mass: 243.02697933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.832
• Boiling Point: 667.8 °C at 760 mmHg
• Flash Point: 357.7 °C
• PSA: 166.72000
• LogP: -3.10440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides